Cas no 177032-11-0 (3-Thiophenecarboxylic acid, 4-methyl-, ethyl ester)

3-Thiophenecarboxylic acid, 4-methyl-, ethyl ester structure
177032-11-0 structure
Product Name:3-Thiophenecarboxylic acid, 4-methyl-, ethyl ester
CAS No:177032-11-0
MF:C8H10O2S
MW:170.228801250458
CID:1363118
PubChem ID:18938051
Update Time:2025-04-20

3-Thiophenecarboxylic acid, 4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylic acid, 4-methyl-, ethyl ester
    • DB-085990
    • ethyl 4-methyl-3-thiophenecarboxylate
    • AM806242
    • ZNSIHGXAXBRNSW-UHFFFAOYSA-N
    • 177032-11-0
    • CHA03211
    • ethyl4-methylthiophene-3-carboxylate
    • SCHEMBL5468755
    • AKOS017515257
    • ethyl 4-methylthiophene-3-carboxylate
    • 4-METHYLTHIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER
    • MDL: MFCD14698268
    • Inchi: 1S/C8H10O2S/c1-3-10-8(9)7-5-11-4-6(7)2/h4-5H,3H2,1-2H3
    • InChI Key: ZNSIHGXAXBRNSW-UHFFFAOYSA-N
    • SMILES: S1C=C(C)C(=C1)C(=O)OCC

Computed Properties

  • Exact Mass: 170.0402
  • Monoisotopic Mass: 170.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 26.3

3-Thiophenecarboxylic acid, 4-methyl-, ethyl ester Pricemore >>

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